![molecular formula C21H19NO2S2 B5358166 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5358166.png)
5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
Further research is needed to fully understand the mechanism of action of the compound and how it exerts its effects on various signaling pathways in the body.
In conclusion, 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is a promising compound with potential applications in various scientific research fields. Further investigation into its biochemical and physiological effects, mechanism of action, and potential therapeutic applications may lead to the development of new treatments for a variety of diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its well-established synthesis method, its relatively low cost, and its potential to exhibit various biochemical and physiological effects.
The limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity at high concentrations, and the lack of a well-established mechanism of action.
Future Directions
There are several potential future directions for research on 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. Some of the most promising areas of research include:
1. Development of new cancer therapies: Further investigation into the anti-cancer properties of the compound may lead to the development of new cancer therapies.
2. Neurodegenerative diseases: Research into the neuroprotective effects of the compound may lead to the development of new treatments for neurodegenerative diseases.
3. Anti-inflammatory drugs: Further investigation into the anti-inflammatory properties of the compound may lead to the development of new anti-inflammatory drugs.
4.
Synthesis Methods
The synthesis of 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-aminothiophenol, 4-allyloxybenzaldehyde, and 1-phenylethyl bromide in the presence of a base catalyst. The reaction proceeds through a series of intermediate steps, ultimately leading to the formation of the desired product.
Scientific Research Applications
5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one has been investigated for its potential applications in various scientific research fields. Some of the most promising areas of research include:
1. Cancer Research: Studies have shown that this compound exhibits anti-cancer properties, making it a potential candidate for the development of new cancer therapies.
2. Neurodegenerative Diseases: Research has indicated that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory Properties: Studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.
properties
IUPAC Name |
(5Z)-3-(1-phenylethyl)-5-[(4-prop-2-enoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO2S2/c1-3-13-24-18-11-9-16(10-12-18)14-19-20(23)22(21(25)26-19)15(2)17-7-5-4-6-8-17/h3-12,14-15H,1,13H2,2H3/b19-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MESAXWLEEXTUOR-RGEXLXHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC=C)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1=CC=CC=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC=C)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.